Cas no 1070295-03-2 (6-Bromo-4-methylisoquinolin-1(2H)-one)

• Product Name: 6-Bromo-4-methylisoquinolin-1(2H)-one
• CAS No: 1070295-03-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 2145505
• PubChem ID: 57439898
• Update Time: 2025-05-23

6-Bromo-4-methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-methylisoquinolin-1(2H)-one
• JDBGODNRIMUHRR-UHFFFAOYSA-N
• G75866
• DB-341726
• 1070295-03-2
• SCHEMBL1710385
• 6-Bromo-4-methylisoquinolin-1(2H)-one

• Inchi： 1S/C10H8BrNO/c1-6-5-12-10(13)8-3-2-7(11)4-9(6)8/h2-5H,1H3,(H,12,13)
• InChI Key： JDBGODNRIMUHRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NC=C(C)C=2C=1)=O

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.9

Additional information on 6-Bromo-4-methylisoquinolin-1(2H)-one

Comprehensive Overview of 6-Bromo-4-methylisoquinolin-1(2H)-one (CAS No. 1070295-03-2): Properties, Applications, and Research Insights

6-Bromo-4-methylisoquinolin-1(2H)-one (CAS No. 1070295-03-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and material science research. This brominated isoquinoline derivative exhibits unique structural features, making it valuable for drug discovery and organic synthesis. Its molecular formula C₁₀H₈BrNO combines a bromine atom at the 6-position and a methyl group at the 4-position, offering distinct reactivity patterns.

Recent studies highlight its role as a key intermediate in developing kinase inhibitors and anticancer agents, aligning with growing interest in targeted therapies. Researchers frequently search for "6-Bromo-4-methylisoquinolin-1(2H)-one synthesis" and "CAS 1070295-03-2 applications," reflecting demand for scalable production methods. The compound’s crystal structure (often analyzed via XRD) and solubility profiles are critical for formulation optimization.

In material science, its π-conjugated system contributes to organic semiconductors—a hot topic in flexible electronics. Environmental considerations drive queries about "green chemistry approaches" for its preparation. Analytical techniques like HPLC purification and NMR characterization (δ 7.8–8.2 ppm for aromatic protons) ensure quality control.

Emerging trends link 1070295-03-2 to neurodegenerative disease research, particularly in modulating protein-protein interactions. Patent databases show increased filings involving this scaffold for anti-inflammatory applications. Stability studies under varying pH/temperature conditions address industrial scalability concerns.

Collaborations between academia and CROs focus on structure-activity relationships (SAR) using this methylisoquinoline core. Computational modeling (e.g., DFT calculations) predicts its electrophilic sites for further functionalization. Sustainable catalytic bromination methods are now preferred over traditional approaches.